Cas no 68422-20-8 (Isocucurbitacin D)

• Product Name: Isocucurbitacin D
• CAS No: 68422-20-8
• Molecular Formula: C₃₀H₄₄O₇
• Molecular Weight: 516.666170120239
• CID: 523359
• PubChem ID: 6325422

Isocucurbitacin D Properties

Names and Identifiers

• 19-Norlanosta-5,23-diene-2,11,22-trione,3,16,20,25-tetrahydroxy-9-methyl-, (3a,9b,10a,16a,23E)-
• (9β,10α,23E)-3α,16α,20,25-Tetrahydroxy-9-methyl-19-norlanosta-5,23-diene-2,11,22-trione
• (+)-IsocucurbitacinD
• 3a,16a,20(R),25-Tetrahydroxy-2,11,22-trioxocucurbita-5,23(E)-diene
• Isocucurbitacin D
• CHEMBL1765382
• 68422-20-8
• (3S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-3,16-dihydroxy-4,4,9,13,14-pentamethyl-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-2,11-dione
• SCHEMBL10307343

• InChIKey： ALPSEMFPAVSKJO-DJMAWCNKSA-N
• Inchi： 1S/C30H44O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,11-12,17,19-20,23-24,32,35-37H,10,13-15H2,1-8H3/b12-11+/t17-,19-,20+,23+,24-,27+,28-,29+,30+/m1/s1
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@@H](C(C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)O)=O)(C)O)=O)=O)O

Computed Properties

• Exact Mass: 516.30870374g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 516.30870374g/mol
• Heavy Atom Count: 37
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins